Cas no 36757-37-6 (2-Pyridinecarboxamide, 6-methyl-5-nitro-)

• Product Name: 2-Pyridinecarboxamide, 6-methyl-5-nitro-
• CAS No: 36757-37-6
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 292442
• PubChem ID: 12404039
• Update Time: 2025-04-19

2-Pyridinecarboxamide, 6-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, 6-methyl-5-nitro-
• 6-methyl-5-nitro-2-Pyridinecarboxamide
• 6-methyl-5-nitropyridine-2-carboxamide
• FT-0729557
• SCHEMBL11722947
• 36757-37-6
• DTXSID00496641

• Inchi： 1S/C7H7N3O3/c1-4-6(10(12)13)3-2-5(9-4)7(8)11/h2-3H,1H3,(H2,8,11)
• InChI Key： XSADUISMUXTHPH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C(C)=N1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 181.04881
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 99.12